3-(Cyclopropylmethoxymethyl)-3-methylpyrrolidine
Overview
Description
3-(Cyclopropylmethoxymethyl)-3-methylpyrrolidine is a chemical compound characterized by its unique structure, which includes a pyrrolidine ring substituted with a cyclopropylmethoxymethyl group and a methyl group. This compound is of interest in various scientific and industrial applications due to its distinctive chemical properties.
Preparation Methods
Synthetic Routes and Reaction Conditions: The synthesis of 3-(Cyclopropylmethoxymethyl)-3-methylpyrrolidine typically involves multiple steps, starting with the formation of the pyrrolidine ring. One common approach is the cyclization of amino alcohols under acidic conditions. The cyclopropylmethoxymethyl group can be introduced through a subsequent substitution reaction.
Industrial Production Methods: In an industrial setting, the production of this compound may involve large-scale chemical reactors and optimized reaction conditions to ensure high yield and purity. Continuous flow chemistry and other advanced techniques can be employed to enhance efficiency and scalability.
Chemical Reactions Analysis
Types of Reactions: 3-(Cyclopropylmethoxymethyl)-3-methylpyrrolidine can undergo various chemical reactions, including oxidation, reduction, and substitution reactions.
Common Reagents and Conditions:
Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).
Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) and sodium borohydride (NaBH4) are often used.
Substitution: Nucleophilic substitution reactions can be facilitated by using strong nucleophiles like sodium hydride (NaH) or potassium tert-butoxide (KOtBu).
Major Products Formed: The major products formed from these reactions include oxidized derivatives, reduced forms, and various substituted analogs, depending on the specific reagents and conditions used.
Scientific Research Applications
3-(Cyclopropylmethoxymethyl)-3-methylpyrrolidine has several scientific research applications:
Chemistry: It serves as a building block in organic synthesis, particularly in the construction of complex molecules.
Biology: The compound can be used as a probe to study biological systems and interactions.
Industry: Its unique properties make it useful in the development of advanced materials and chemical processes.
Mechanism of Action
The mechanism by which 3-(Cyclopropylmethoxymethyl)-3-methylpyrrolidine exerts its effects involves interactions with specific molecular targets and pathways. The compound may bind to enzymes or receptors, influencing biological processes and leading to desired outcomes.
Comparison with Similar Compounds
3-(Cyclopropylmethoxymethyl)benzaldehyde
3-(Cyclopropylmethoxymethyl)pyridine
3-(Cyclopropylmethoxymethyl)indole
Uniqueness: 3-(Cyclopropylmethoxymethyl)-3-methylpyrrolidine stands out due to its specific structural features and the resulting chemical properties. Its unique combination of functional groups allows for diverse reactivity and applications, distinguishing it from other similar compounds.
Properties
Molecular Formula |
C10H19NO |
|---|---|
Molecular Weight |
169.26 g/mol |
IUPAC Name |
3-(cyclopropylmethoxymethyl)-3-methylpyrrolidine |
InChI |
InChI=1S/C10H19NO/c1-10(4-5-11-7-10)8-12-6-9-2-3-9/h9,11H,2-8H2,1H3 |
InChI Key |
DJILRHXHKGFQGH-UHFFFAOYSA-N |
Canonical SMILES |
CC1(CCNC1)COCC2CC2 |
Origin of Product |
United States |
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